2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine

• Molecular Formula: C8H6F2N2O
• Molecular Weight: 184.14 g/mol
• IUPAC Name: 2-(difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine
• InChI: InChI=1S/C8H6F2N2O/c9-8(10)13-7-4-6-5(12-7)2-1-3-11-6/h1-4,8,12H
• InChI Key: XHWXXSDQFOGZEZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(N2)OC(F)F)N=C1

Description

2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine is a heterocyclic compound featuring a fused pyrrole-pyridine core with a difluoromethoxy (-OCF₂H) substituent at the 2-position. This compound belongs to the pyrrolopyridine family, a class of bicyclic structures widely explored in medicinal chemistry due to their ability to mimic purine bases and interact with biological targets such as kinases, receptors, and enzymes . The difluoromethoxy group enhances lipophilicity and metabolic stability compared to non-fluorinated analogs, making it a promising scaffold for drug development. Its synthetic versatility allows further functionalization at other positions, enabling tailored pharmacological profiles .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine typically involves the introduction of the difluoromethoxy group onto the pyrrolopyridine core. One common method involves the reaction of a suitable pyrrolopyridine precursor with a difluoromethylating agent under controlled conditions. For example, the reaction can be carried out using difluoromethyl iodide in the presence of a base such as potassium carbonate, followed by purification to obtain the desired product .

Industrial Production Methods: Industrial production of 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the compound. Additionally, the use of advanced purification techniques such as chromatography and crystallization ensures the high purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to obtain reduced forms of the compound.

Substitution: The difluoromethoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Halides, organometallic compounds.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxidized derivatives, while substitution reactions can introduce various functional groups onto the pyrrolopyridine core .

Scientific Research Applications

Chemistry: 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine is used as a building block in the synthesis of more complex organic molecules.

Biology: In biological research, this compound is studied for its potential as a bioactive molecule. It may exhibit interesting interactions with biological targets, making it a candidate for drug discovery and development .

Medicine: The compound’s potential therapeutic properties are of interest in medicinal chemistry. It may serve as a lead compound for the development of new pharmaceuticals targeting specific diseases .

Industry: In the industrial sector, 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine is used in the production of specialty chemicals and advanced materials. Its unique chemical properties make it valuable for various industrial applications .

Mechanism of Action

The mechanism of action of 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine involves its interaction with specific molecular targets. The difluoromethoxy group can enhance the compound’s binding affinity to certain proteins or enzymes, leading to modulation of their activity. This interaction can affect various cellular pathways and processes, contributing to the compound’s biological effects .

Comparison with Similar Compounds

Key Observations :

• Fluorine vs. Difluoromethoxy : Fluorine substituents (e.g., in ) improve stability and binding but lack the steric and electronic effects of the difluoromethoxy group, which offers greater lipophilicity and resistance to oxidative metabolism .
• Halogen Comparisons : Iodo substituents (e.g., ) provide sites for Suzuki-Miyaura couplings, whereas difluoromethoxy groups are less reactive but more bioavailable.
• Ester vs. Ether Groups : Ethyl esters () enhance solubility but may hydrolyze in vivo, while the difluoromethoxy ether linkage is more stable under physiological conditions.

Physicochemical Properties

• Lipophilicity: The difluoromethoxy group increases logP compared to non-fluorinated analogs (e.g., 1H-pyrrolo[2,3-b]pyridine) but reduces it relative to iodinated derivatives (e.g., ) due to fluorine’s smaller atomic radius .
• Metabolic Stability : Difluoromethoxy derivatives exhibit longer half-lives than methoxy or hydroxy analogs, as seen in fluorinated pyrrolopyridines (e.g., ).
• Solubility : Polar substituents like esters () or carboxylic acids () improve aqueous solubility, whereas difluoromethoxy groups balance lipophilicity and moderate solubility.

Biological Activity

2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine is a compound of interest due to its potential biological activities, particularly in the context of cancer therapy and kinase inhibition. This article synthesizes available research findings, case studies, and detailed evaluations of its biological activity.

Chemical Structure and Properties

The molecular structure of 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine includes a pyrrolo[3,2-b]pyridine core with a difluoromethoxy substituent. This structural motif is significant as it influences the compound's interaction with biological targets.

Biological Activity Overview

Research indicates that derivatives of pyrrolo[3,2-b]pyridine exhibit various biological activities, including:

• Kinase Inhibition : Many compounds in this class show potent inhibitory effects on fibroblast growth factor receptors (FGFRs) and phosphodiesterases (PDEs).
• Antitumor Activity : Certain derivatives have demonstrated significant antiproliferative effects against various cancer cell lines.

1. Kinase Inhibition

A study reported the synthesis and evaluation of pyrrolo[3,2-b]pyridine derivatives targeting FGFRs. Among these, compound 4h showed IC50 values of 7 nM for FGFR1, indicating high potency. It effectively inhibited breast cancer cell proliferation and induced apoptosis in 4T1 cells, showcasing its potential as an anticancer agent .

2. Phosphodiesterase Inhibition

Another investigation focused on the SAR (Structure-Activity Relationship) of pyrrolo[2,3-b]pyridine-2-carboxamide derivatives as selective PDE4B inhibitors. The compound 11h exhibited significant inhibition of TNF-α release from macrophages under inflammatory conditions, highlighting its therapeutic potential in treating CNS diseases .

Case Studies

Compound	Target	IC50 Value (nM)	Biological Effect
4h	FGFR1	7	Induces apoptosis in breast cancer cells
11h	PDE4B	480	Inhibits TNF-α release from macrophages

The biological activity of 2-(Difluoromethoxy)-1H-pyrrolo[3,2-b]pyridine is primarily attributed to its ability to interact with specific enzymes and receptors involved in tumor growth and inflammation. For example, the inhibition of FGFR signaling pathways is crucial since aberrant FGFR activity is linked to various cancers .